![molecular formula C11H12N4O2 B2869538 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide CAS No. 565192-00-9](/img/structure/B2869538.png)
3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide
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Description
“3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide” is a chemical compound with the CAS Number: 565192-00-9 . It has a molecular weight of 232.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H12N4O2/c1-2-15-11(17)8-6-4-3-5-7(8)9(14-15)10(16)13-12/h3-6H,2,12H2,1H3,(H,13,16)
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is a powder and is typically stored at room temperature . It has a molecular weight of 232.24 .Scientific Research Applications
Synthetic Methods and Biological Activity
Research in medicinal chemistry often explores heterocyclic compounds due to their potential biological activities. A review on the biologically oriented synthesis (BIODS) based on hetero derivatives of 2,5-disubstituted 1,3,4-oxadiazoles provides insights into synthetic approaches for creating compounds with significant biological activities, including antitumor, antifungal, antituberculous, antimalarial, and antibacterial properties (Karpenko, Panasenko, & Knysh, 2020). This suggests that 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide could potentially be explored for its biological activities, given the structural similarities with other heterocyclic compounds.
Metal-Ion Sensing Applications
Another application area is in the development of chemosensors, where heterocyclic compounds, such as 1,3,4-oxadiazoles, have been utilized for their ability to bind metal ions. These compounds can serve as important building blocks for creating fluorescent frameworks for metal-ion sensors, leveraging their photoluminescent properties and thermal and chemical stability (Sharma, Om, & Sharma, 2022). This indicates the potential for this compound to be investigated for its applications in sensing technologies, particularly in detecting and measuring metal ions.
Ethylene Production and Plant Growth Regulation
In the field of plant biology and agriculture, compounds that influence ethylene production are of interest. Ethylene plays a crucial role in plant growth and fruit ripening, and compounds affecting its synthesis or perception can have significant agricultural applications. For instance, the inhibitor of ethylene perception, 1-methylcyclopropene (1-MCP), has been extensively studied for its effects on fruits and vegetables, illustrating the importance of chemical interventions in managing ethylene's role in postharvest quality (Watkins, 2006). While this compound is not directly related to ethylene, research in similar chemical spaces could uncover related applications in plant growth regulation or postharvest technology.
properties
IUPAC Name |
3-ethyl-4-oxophthalazine-1-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c1-2-15-11(17)8-6-4-3-5-7(8)9(14-15)10(16)13-12/h3-6H,2,12H2,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMNBYAWGLAGBJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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